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Compound of Interest

Compound Name: omega-Hydroxyisodillapiole

Cat. No.: B15473660 Get Quote

Omega-Hydroxyisodillapiole: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Omega-Hydroxyisodillapiole is a phenylpropanoid belonging to the cinnamyl alcohol class of

organic compounds. It has been identified as a natural constituent of Piper hispidum Sw., a

plant species with a history of use in traditional medicine. While research on the pure

compound is limited, its chemical nature and origin suggest potential biological activities that

warrant further investigation. This technical guide provides a summary of its known chemical

properties, a representative experimental protocol for its isolation, and a proposed workflow for

exploring its biological significance.

Core Chemical Properties
Quantitative data for omega-Hydroxyisodillapiole is sparse in the available literature. The

following table summarizes the known and predicted properties. Experimentally determined

values are limited, and many properties are derived from computational models.
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Property Value Source

IUPAC Name

3-(6,7-dimethoxy-2H-1,3-

benzodioxol-5-yl)prop-2-en-1-

ol

PhytoBank[1]

Molecular Formula C₁₂H₁₄O₅ PhytoBank[1]

Average Molecular Weight 238.239 g/mol PhytoBank[1]

Monoisotopic Molecular

Weight
238.084123551 g/mol PhytoBank[1]

Predicted Water Solubility 1.07 g/L
ALOGPS (cited in PhytoBank)

[1]

Predicted logP 1.63
ALOGPS (cited in PhytoBank)

[1]

Predicted pKa (Strongest

Acidic)
15.62

ChemAxon (cited in

PhytoBank)[1]

Predicted pKa (Strongest

Basic)
-2.5

ChemAxon (cited in

PhytoBank)[1]

Hydrogen Bond Donor Count 1
ChemAxon (cited in

PhytoBank)[1]

Hydrogen Bond Acceptor

Count
5

ChemAxon (cited in

PhytoBank)[1]

Rotatable Bond Count 4
ChemAxon (cited in

PhytoBank)[1]

Experimental Protocols
Representative Isolation of omega-Hydroxyisodillapiole
from Piper hispidum
While a specific protocol for the isolation of omega-Hydroxyisodillapiole has not been

detailed in the reviewed literature, a general methodology for the isolation of phenylpropanoids
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from Piper species can be adapted. The following is a representative protocol based on

common phytochemical techniques.

1. Plant Material Collection and Preparation:

Collect fresh stems of Piper hispidum.

Wash the plant material with distilled water to remove any debris.

Air-dry the stems in a well-ventilated area, shielded from direct sunlight, until they are brittle.

Grind the dried stems into a coarse powder using a mechanical grinder.

2. Extraction:

Macerate the powdered plant material in a suitable organic solvent (e.g., methanol or

ethanol) at a ratio of 1:10 (w/v) for 72 hours at room temperature with occasional agitation.

Filter the extract through Whatman No. 1 filter paper.

Repeat the extraction process with the plant residue twice more to ensure exhaustive

extraction.

Combine the filtrates and concentrate them under reduced pressure using a rotary

evaporator at a temperature not exceeding 45°C to obtain the crude extract.

3. Fractionation:

Suspend the crude extract in a mixture of methanol and water (9:1 v/v) and partition

sequentially with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl

acetate.

Monitor the presence of phenylpropanoids in each fraction using thin-layer chromatography

(TLC) with a suitable mobile phase (e.g., chloroform:methanol, 95:5 v/v) and visualization

under UV light (254 nm and 366 nm) and/or with a suitable staining reagent (e.g.,

anisaldehyde-sulfuric acid).

4. Chromatographic Purification:
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Subject the fraction enriched with omega-Hydroxyisodillapiole (as determined by TLC) to

column chromatography over silica gel.

Elute the column with a gradient of solvents, starting with a non-polar solvent (e.g., n-

hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate or

chloroform).

Collect fractions and monitor them by TLC.

Pool fractions containing the compound of interest and concentrate them.

Further purify the pooled fractions using preparative high-performance liquid

chromatography (HPLC) with a suitable column (e.g., C18) and mobile phase (e.g., a

gradient of methanol and water) to yield pure omega-Hydroxyisodillapiole.

5. Structure Elucidation:

Confirm the identity and purity of the isolated compound using spectroscopic techniques,

including:

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, COSY, HSQC, HMBC): To

elucidate the detailed molecular structure.

Potential Biological Significance and Future
Directions
Direct studies on the biological activity of omega-Hydroxyisodillapiole are lacking. However,

its classification as a cinnamyl alcohol and its origin from Piper hispidum provide a basis for

postulating potential areas of investigation. Extracts of Piper hispidum have been reported to

possess a range of biological activities, including antimicrobial, anti-inflammatory, and

antioxidant properties. Cinnamyl alcohols, as a class, are also known for their diverse

pharmacological effects.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15473660?utm_src=pdf-body
https://www.benchchem.com/product/b15473660?utm_src=pdf-body
https://www.benchchem.com/product/b15473660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15473660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Bioactivity Screening Workflow
To elucidate the biological potential of omega-Hydroxyisodillapiole, a systematic screening

workflow is proposed.

Compound Acquisition

In Vitro Screening

Mechanism of Action Studies

In Vivo Validation

Isolation from Piper hispidum

Antimicrobial Assays
(Bacteria, Fungi)

Antioxidant Assays
(DPPH, ABTS)

Anti-inflammatory Assays
(e.g., COX, LOX inhibition)

Cytotoxicity Assays
(e.g., MTT on cancer cell lines)

Chemical Synthesis

Gene Expression Analysis

If ActiveIf Active If ActiveIf Active

Western Blot / Proteomics

Signaling Pathway Identification

Animal Models of Disease
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Caption: Proposed workflow for the bioactivity screening of omega-Hydroxyisodillapiole.

Potential Signaling Pathway Involvement
Given the anti-inflammatory properties of many cinnamyl alcohol derivatives, a plausible area

of investigation for omega-Hydroxyisodillapiole is its effect on inflammatory signaling

pathways, such as the NF-κB and MAPK pathways. These pathways are central to the cellular

response to inflammatory stimuli and are common targets for anti-inflammatory drugs.

Caption: Hypothetical inhibition of inflammatory signaling by omega-Hydroxyisodillapiole.

Conclusion
Omega-Hydroxyisodillapiole is a naturally occurring phenylpropanoid with a chemical

structure that suggests potential for biological activity. While current experimental data on the

pure compound is limited, this guide provides a framework for its study, from isolation to

bioactivity screening. Further research is necessary to fully characterize its physicochemical

properties and to explore its pharmacological potential, which could lead to the development of

new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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